Cas no 2228147-40-6 (3-amino-2-(2-methoxy-4-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-2-(2-methoxy-4-nitrophenyl)propan-1-ol
• CAS No: 2228147-40-6
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5810628
• PubChem ID: 165612599
• Update Time: 2025-05-27

3-amino-2-(2-methoxy-4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-methoxy-4-nitrophenyl)propan-1-ol
• EN300-1760122
• 2228147-40-6

• Inchi： 1S/C10H14N2O4/c1-16-10-4-8(12(14)15)2-3-9(10)7(5-11)6-13/h2-4,7,13H,5-6,11H2,1H3
• InChI Key： DSIZOPHKDUYJNL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(CO)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Additional information on 3-amino-2-(2-methoxy-4-nitrophenyl)propan-1-ol

Comprehensive Overview of 3-amino-2-(2-methoxy-4-nitrophenyl)propan-1-ol (CAS No. 2228147-40-6): Properties, Applications, and Research Insights

3-amino-2-(2-methoxy-4-nitrophenyl)propan-1-ol (CAS No. 2228147-40-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This nitrophenyl-derived amino alcohol combines a methoxy group and a nitro group on its aromatic ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in designing kinase inhibitors or antimicrobial agents, aligning with current trends in targeted therapy development.

The compound's molecular structure (C₁₀H₁₄N₂O₄) features both hydrophilic (amino and hydroxyl groups) and hydrophobic (aromatic ring) regions, enabling diverse interactions in biological systems. Recent studies highlight its role in structure-activity relationship (SAR) studies, where modifications to its propan-1-ol backbone or nitrophenyl moiety significantly alter biological activity. This aligns with growing Google searches for "SAR optimization techniques" and "scaffold hopping strategies," reflecting industry demand for rational drug design approaches.

From a synthetic chemistry perspective, 3-amino-2-(2-methoxy-4-nitrophenyl)propan-1-ol serves as a valuable chiral synthon. Its stereocenter at the 2-position makes it relevant to the trending topic of asymmetric synthesis, frequently searched in connection with "green chemistry" and "catalytic enantioselective reactions." The methoxy group enhances solubility in organic solvents, while the nitro group offers sites for further functionalization—key considerations when addressing common search queries about "improving compound solubility" or "nitro group reduction methods."

Analytical characterization of CAS No. 2228147-40-6 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, topics ranking high in academic search volumes. The compound's UV absorption around 310-330 nm (attributed to its nitrophenyl chromophore) makes it detectable at low concentrations, answering frequent questions about "trace analysis of aromatic amines." Stability studies suggest optimal storage under inert conditions, addressing practical concerns from laboratory technicians searching for "amine compound handling protocols."

In material science applications, the planar aromatic system of this compound shows promise for developing organic semiconductors or photoactive materials—hot topics in renewable energy research. The electron-withdrawing nitro group and electron-donating methoxy group create push-pull electronic effects, a design principle increasingly searched in connection with "organic photovoltaic materials." These interdisciplinary applications demonstrate how CAS No. 2228147-40-6 bridges pharmaceutical and materials chemistry.

Ongoing research explores the compound's potential in bioconjugation chemistry, where its primary amine can form amide bonds with carboxylic acids—a technique dominating search trends related to "antibody-drug conjugates" and "proteolysis-targeting chimeras (PROTACs)." The hydroxyl group additionally permits etherification or esterification, providing multiple handles for structural diversification frequently discussed in "click chemistry" forums and publications.

Environmental and safety assessments of 3-amino-2-(2-methoxy-4-nitrophenyl)propan-1-ol follow standard laboratory protocols, addressing common queries about "benign by design" principles. While not classified as hazardous under major regulatory frameworks, proper handling of nitroaromatic compounds remains a frequently searched best practice. The compound's biodegradability profile and potential metabolites are active research areas, particularly among scientists searching for "green metrics in synthetic chemistry."

The commercial availability of CAS No. 2228147-40-6 through specialty chemical suppliers meets growing demand from researchers investigating structure-based drug design. Pricing and purity specifications (typically ≥95% by HPLC) frequently appear in procurement-related searches, along with comparisons of "custom synthesis vs. catalog compounds." Scale-up challenges for this multifunctional intermediate—particularly controlling stereochemistry during large-scale production—represent another active discussion area in process chemistry circles.

Patent literature reveals innovative applications of this amino alcohol derivative in developing allosteric modulators for protein targets, coinciding with increased searches for "next-generation therapeutic modalities." Its structural features enable binding to both polar and non-polar protein pockets—a property frequently referenced in "molecular docking" tutorials and "fragment-based drug discovery" webinars. These applications position the compound as relevant to cutting-edge biomedical research.

Future directions for 3-amino-2-(2-methoxy-4-nitrophenyl)propan-1-ol research may explore its utility in proteomics (as a mass tag) or chemical biology (as a warhead in covalent inhibitors), addressing trending searches about "chemical probes for target validation." The continued evolution of synthetic methodologies—especially metal-free catalysis and flow chemistry approaches—will likely expand access to this valuable building block while answering industry demands for sustainable synthetic routes.